molecular formula C13H20O3 B263287 2-(1-Adamantylmethoxy)acetic acid

2-(1-Adamantylmethoxy)acetic acid

Cat. No. B263287
M. Wt: 224.3 g/mol
InChI Key: UOEJXPRIUIDKDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1-Adamantylmethoxy)acetic acid, also known as amantadine, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1960s as an antiviral agent, but later research revealed its efficacy in the treatment of Parkinson's disease and other neurological disorders.

Mechanism of Action

The mechanism of action of 2-(1-Adamantylmethoxy)acetic acid is not fully understood, but it is believed to involve the modulation of dopamine and glutamate neurotransmission. It is thought to act as an NMDA receptor antagonist, which can help to reduce the excitotoxicity associated with neurological disorders.
Biochemical and Physiological Effects:
Amantadine has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which can help to alleviate the symptoms of Parkinson's disease. It has also been shown to have antiviral properties, which may be due to its ability to inhibit viral replication.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-Adamantylmethoxy)acetic acid in lab experiments include its well-established safety profile and its ability to modulate neurotransmission. However, its mechanism of action is not fully understood, which can make it difficult to interpret results. Additionally, its efficacy may vary depending on the specific disease or condition being studied.

Future Directions

There are several potential future directions for research on 2-(1-Adamantylmethoxy)acetic acid. One area of interest is its potential use in the treatment of other neurological disorders, such as Alzheimer's disease and Huntington's disease. Another area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Finally, further research is needed to fully understand the mechanism of action of 2-(1-Adamantylmethoxy)acetic acid and to identify new potential therapeutic applications.

Scientific Research Applications

Amantadine has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to be effective in the treatment of Parkinson's disease, multiple sclerosis, and other neurological disorders. It has also been studied for its potential antiviral and antitumor properties.

properties

Product Name

2-(1-Adamantylmethoxy)acetic acid

Molecular Formula

C13H20O3

Molecular Weight

224.3 g/mol

IUPAC Name

2-(1-adamantylmethoxy)acetic acid

InChI

InChI=1S/C13H20O3/c14-12(15)7-16-8-13-4-9-1-10(5-13)3-11(2-9)6-13/h9-11H,1-8H2,(H,14,15)

InChI Key

UOEJXPRIUIDKDP-UHFFFAOYSA-N

SMILES

C1C2CC3CC1CC(C2)(C3)COCC(=O)O

Canonical SMILES

C1C2CC3CC1CC(C2)(C3)COCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-adamantanemethanol (3.11 g, 18.7 mmol) in dry DMF (50 ml) was added to a suspension of sodium hydride (60% dispersion in oil, 1.55 g, 38.6 mmol) in DMF (20 ml). The mixture was warmed to 80° C. for 1 h, cooled to room temperature and a solution of chloroacetic acid (1.86 g, 19.6 mmol) in DMF (25 ml) was added dropwise. The mixture was heated at 80° C. for 17 h. On cooling, the mixture was poured into water (100 ml), extracted with ethyl acetate (2×80 ml), and the extracts were washed with 5%KHSO4 (150 ml), brine (150 ml) and dried (MgSO4). Filtration and evaporation of the solvent gave a white solid which was washed with diethyl ether and water, isolated by filtration and dried in vacuo at 50° C. The product was obtained as a white fluffy solid (1.61 g, 38%). 1H NMR (300 MHz, CDCl3) 4.08 (2H, s), 3.14 (2H, s), 2.00 (3H, br s), 1.70 (6H, q), 1.57 (6H, br s).
Quantity
3.11 g
Type
reactant
Reaction Step One
Quantity
1.55 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.86 g
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
Yield
38%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.